Cas no 32369-03-2 (3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside)
32369-03-2 structure
Product Name:3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside
CAS No:32369-03-2
MF:C21H21O12
MW:465.384247541428
CID:6686939
Update Time:2024-03-02
3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside Chemical and Physical Properties
Names and Identifiers
-
- Bladhianin
- 3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside
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- Inchi: 1S/C21H20O12/c22-6-15-17(28)18(29)19(30)21(33-15)31-8-3-10(23)9-5-13(26)20(32-14(9)4-8)7-1-11(24)16(27)12(25)2-7/h1-5,15,17-19,21-22,28-30H,6H2,(H4-,23,24,25,26,27)/p+1
- InChI Key: BYVVSZFWJGRSIK-UHFFFAOYSA-O
- SMILES: OCC1C(O)C(O)C(O)C(OC2C=C3C(C=C(C(C4C=C(O)C(O)=C(O)C=4)=[O+]3)O)=C(O)C=2)O1
Computed Properties
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 33
- XLogP3: 0.129
3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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